Cas no 17091-00-8 (1,3,5,11-Tridecatetraene-7,9-diyne,(E,E,E)- (8CI,9CI))

• Product Name: 1,3,5,11-Tridecatetraene-7,9-diyne,(E,E,E)- (8CI,9CI)
• CAS No: 17091-00-8
• MF: C₁₃H₁₂
• MW: 168.234383583069
• CID: 173755
• PubChem ID: 5352698
• Update Time: 2025-04-19

1,3,5,11-Tridecatetraene-7,9-diyne,(E,E,E)- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,5,11-Tridecatetraene-7,9-diyne,(E,E,E)- (8CI,9CI)
• (3E,5E,11E)-trideca-1,3,5,11-tetraen-7,9-diyne
• 1,3,5,11-Tridecatriene-7,9-diyne, (E,E,E)-
• (3E,5E,11E)-trideca-1,3,5,11-tetraene-7,9-diyne
• (E,E,E)-1,3,5,11-Tridecatetraene-7,9-diyne
• 1,3,5,11-Tridecatetraene-7,9-diyne
• CHEBI:172101
• 17091-00-8
• 1,3,5,11-Tridecatetraene-7,9-diyne isomer # 2
• 1,3,5,11-Tridecatetraene-7,9-diyne, (E,E,E)-
• 3,6-Bis[trichloromethyl]pyridazine
• 5-[p-Chlorobenzylidenamino]-2,4-dichlorobenzoic acid
• ASVIELUINMCNMW-FSNIPRKGSA-N
• 3E,5E,11E-Trideca-1,3,5,11-tetraene-7,9-diyne
• 2,4-Dichloro-5-([(E)-(4-chlorophenyl)methylidene]amino)benzoic acid
• DTXSID001257882
• 1,3(E),5(E),11(E)-Tridecatetraen-7,9-diyne

• Inchi： 1S/C13H12/c1-3-5-7-9-11-13-12-10-8-6-4-2/h3-7,9,11H,1H2,2H3/b6-4+,7-5+,11-9+
• InChI Key： ASVIELUINMCNMW-FSNIPRKGSA-N
• SMILES： C(/C=C/C#CC#C/C=C/C)=C\C=C

Computed Properties

• Exact Mass: 168.0939
• Monoisotopic Mass: 168.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.2

Experimental Properties

• Density: 0.906
• Boiling Point: 292.4°C at 760 mmHg
• Flash Point: 122°C
• Refractive Index: 1.539

Related Categories

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